Cas no 2228875-04-3 (O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228875-04-3
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5791492
• PubChem ID: 165794293
• Update Time: 2025-06-14

O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{[1-(6-chloro-2-methoxypyridin-3-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1995469
• 2228875-04-3
• O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine

• Inchi： 1S/C10H13ClN2O2/c1-14-9-7(2-3-8(11)13-9)10(4-5-10)6-15-12/h2-3H,4-6,12H2,1H3
• InChI Key： QHGWSLHOSMUICL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(CON)CC1

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.4Ų

Additional information on O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine

Research Brief on O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine (CAS: 2228875-04-3)

O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine (CAS: 2228875-04-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropylmethyl-hydroxylamine moiety attached to a chloromethoxypyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine involves a multi-step process that includes the formation of the cyclopropylmethyl group and subsequent functionalization with the hydroxylamine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. The structural complexity of this molecule presents both challenges and opportunities for medicinal chemists aiming to optimize its pharmacological profile.

Pharmacological studies have revealed that O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine exhibits notable activity in modulating specific biological targets. Preliminary in vitro and in vivo data suggest that this compound may interact with enzymes involved in key metabolic pathways, potentially offering therapeutic benefits for conditions such as inflammatory diseases and certain types of cancer. The exact mechanism of action is still under investigation, but early findings indicate that it may involve the inhibition of pro-inflammatory cytokines or the modulation of cell signaling pathways.

Recent research has also explored the pharmacokinetic properties of O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine. Studies have demonstrated favorable absorption and distribution profiles, although further optimization may be required to enhance its bioavailability and reduce potential off-target effects. The compound's stability under physiological conditions has been a focal point, with researchers investigating various formulations to improve its therapeutic efficacy.

In addition to its therapeutic potential, O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine has been studied for its role as a chemical probe in biological research. Its ability to selectively interact with specific biomolecules makes it a valuable tool for elucidating complex biological processes. This dual utility as both a therapeutic agent and a research tool underscores its significance in the chemical biology and pharmaceutical fields.

Looking ahead, ongoing research aims to further characterize the safety and efficacy of O-{1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethyl}hydroxylamine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with the goal of advancing it into clinical trials. The compound's unique structural features and promising biological activity make it a compelling subject for future studies in drug discovery and development.